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Compound of Interest

Compound Name: Sodium-23

Cat. No.: B1245947 Get Quote

Welcome to the technical support center for optimizing B₀ shimming in in vivo Sodium-23
(²³Na) spectroscopy. This resource is designed for researchers, scientists, and drug

development professionals to troubleshoot common issues and improve the quality and

reliability of their experimental data.

Frequently Asked Questions (FAQs)
Q1: Why is shimming so critical for in vivo ²³Na
spectroscopy?
A1: Excellent B₀ field homogeneity is essential for all magnetic resonance spectroscopy (MRS),

but it is particularly crucial for ²³Na spectroscopy due to several factors:

Low Signal-to-Noise Ratio (SNR): The inherent SNR of ²³Na is significantly lower than that of

protons (¹H). A homogeneous magnetic field narrows the spectral linewidth, which in turn

increases the peak height and improves the SNR.

Accurate Quantification: Broad and distorted spectral lines resulting from poor shimming can

lead to inaccurate quantification of tissue sodium concentration (TSC).

Separation of Signal Components: In some applications, such as those using shift reagents,

shimming is critical for resolving different sodium compartments (e.g., intracellular vs.

extracellular).
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Minimizing Artifacts: Poor shimming can cause image distortion, signal loss, and other

artifacts that compromise data quality.

Q2: What is the difference between automatic and
manual shimming, and when should I use each?
A2:

Automatic Shimming: This is a standard procedure on most MRI scanners that uses a

prescan to map the B₀ field and automatically calculate the optimal currents for the shim

coils. It is a quick and generally effective method for routine applications.

Manual Shimming: This process involves a trained operator manually adjusting the currents

of the individual shim coils to fine-tune the B₀ homogeneity. Manual shimming is often

necessary in challenging situations, such as when:

The region of interest (ROI) is near air-tissue interfaces (e.g., sinuses, ear canals) where

magnetic susceptibility differences are large.

Automatic shimming fails to achieve the desired linewidth.

Higher-order shims need to be carefully adjusted.

Recommendation: Always start with automatic shimming. If the resulting spectral quality is

suboptimal (e.g., broad linewidth, poor peak shape), proceed with manual shimming.

Q3: Should I use a ¹H-based or a ²³Na-based B₀ map for
shimming in my sodium spectroscopy experiments?
A3: While traditional shimming for sodium spectroscopy has often relied on B₀ maps acquired

using the proton signal (¹H) due to its high SNR, recent studies have demonstrated the

feasibility and benefits of using a B₀ map generated directly from the ²³Na signal.[1]

¹H-based B₀ map:

Advantage: High SNR allows for rapid and robust B₀ map acquisition.
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Disadvantage: The B₀ field experienced by the protons may not perfectly represent the

field experienced by the sodium nuclei, especially in heterogeneous tissues.

²³Na-based B₀ map:

Advantage: Directly measures the B₀ field experienced by the sodium nuclei, potentially

leading to more accurate shimming for the target nucleus.

Disadvantage: The low SNR of ²³Na can make B₀ mapping more challenging and time-

consuming. However, recent techniques have shown that it is possible to acquire ²³Na B₀

maps in a clinically acceptable timeframe.[1]

Recommendation: If your system and pulse sequences support it, consider using a ²³Na-based

B₀ map for the most accurate shimming. Otherwise, a high-quality ¹H-based B₀ map is a viable

alternative.

Troubleshooting Guide
Problem 1: Broad Linewidth After Automatic Shimming
Q: I've performed automatic shimming, but my ²³Na peak is still broad. What could be the

cause and how can I fix it?

A: A broad linewidth, often quantified by the Full Width at Half Maximum (FWHM), after

automatic shimming can be due to several factors.

Possible Causes and Solutions:

Challenging Anatomical Location: If your ROI is near areas with large magnetic susceptibility

differences (e.g., sinuses, temporal lobes), the B₀ field distortions can be too complex for the

standard automatic shimming algorithm to fully correct.

Solution: Perform manual shimming, paying close attention to the higher-order shim coils

to correct for localized field inhomogeneities.

Incorrect Shim Volume: The volume of interest (VOI) used for the shimming calculation may

not be appropriate for your spectroscopy voxel.
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Solution: Ensure the shim VOI is slightly larger than the spectroscopy voxel to minimize

issues from small patient movements and to ensure a stable optimization.[2] For a

20x20x20 mm³ spectroscopy voxel, a 25x25x25 mm³ shim VOI can be a good starting

point.[2]

Hardware Limitations: The scanner's shim coils may not be strong enough to correct for the

B₀ inhomogeneities present. This is more common at higher field strengths.

Solution: If available, utilize higher-order shim coils. In some cases, passive shimming

(placing materials with specific magnetic properties near the ROI) may be necessary,

although this is a more advanced technique.

Failed Automatic Shim: The automatic shimming routine itself may have failed or converged

on a suboptimal solution.

Solution: Re-run the automatic shimming procedure. If the problem persists, proceed with

manual shimming.

Problem 2: Low Signal-to-Noise Ratio (SNR) Despite a
Narrow Linewidth
Q: My linewidth is acceptable, but the SNR of my ²³Na spectrum is very low. What can I do to

improve it?

A: Low SNR in ²³Na spectroscopy is a common challenge. While good shimming is a

prerequisite for good SNR, other factors can also play a significant role.

Possible Causes and Solutions:

Suboptimal Acquisition Parameters: The pulse sequence parameters may not be optimized

for sodium signal detection.

Solution:

Repetition Time (TR): Ensure the TR is sufficiently long to allow for adequate T1

relaxation of the sodium signal. A TR of at least 3-5 times the T1 of the tissue of interest

is recommended.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://cibm.ch/wp-content/uploads/nbm.4350.pdf
https://cibm.ch/wp-content/uploads/nbm.4350.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Echo Time (TE): Use the shortest possible TE to minimize signal loss from rapid T2*

decay of the sodium signal.

Number of Averages: Increase the number of averages to improve SNR. The SNR

increases with the square root of the number of averages.

RF Coil Issues: The radiofrequency (RF) coil may not be properly tuned, matched, or

positioned.

Solution:

Ensure the coil is correctly tuned to the sodium frequency and matched to the scanner's

impedance.

Position the coil as close as possible to the ROI to maximize signal reception.

Physiological Noise: Patient motion, even subtle movements, can degrade SNR.

Solution: Immobilize the patient as much as possible using cushions and pads. For

cardiac or respiratory motion, consider using gating or triggering techniques.

Problem 3: Distorted Peak Shape
Q: The ²³Na peak in my spectrum is not a simple Lorentzian shape; it's asymmetric or has

shoulders. What does this indicate?

A: A distorted peak shape is a clear sign of residual B₀ field inhomogeneity within the voxel,

even if the overall FWHM seems acceptable.

Possible Causes and Solutions:

Uncorrected Higher-Order Field Inhomogeneities: The B₀ field within the voxel is not uniform,

leading to a distribution of Larmor frequencies that results in a complex peak shape.

Solution: This is a classic indication that manual shimming of higher-order terms is

required. Iteratively adjust the higher-order shim coils while observing the peak shape to

achieve a more symmetric, Lorentzian line.
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Voxel Bleeding/Contamination: The signal may be contaminated by signal from adjacent

tissues with different magnetic susceptibilities or sodium concentrations.

Solution: Ensure your voxel is placed accurately and, if necessary, use outer volume

suppression techniques to minimize signal from outside the ROI.

Quantitative Data on Shimming Performance
Effective shimming leads to a quantifiable improvement in spectral quality. The following tables

provide some expected values and reported improvements.

Parameter
Before Shimming

(Typical)

After Shimming

(Target)
Reference

B₀ Variation (Human

Head at 7T)
~176 Hz ~50-60 Hz

²³Na Linewidth

(FWHM) in Brain
> 50 Hz < 20-30 Hz

²³Na Linewidth

(FWHM) in Muscle
> 40 Hz < 20 Hz

Note: These are

general guideline

values and can vary

significantly

depending on the

specific anatomical

location, field strength,

and hardware.
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Shimming Method
Reported Reduction in B₀

Variation
Reference

²³Na MRI-based Shimming

(Phantom at 7T)
Up to 77% [1]

²³Na MRI-based Shimming

(Human Head at 7T)
Approximately 50% [1]

Higher-Order Shims (1st-4th

degree vs. 1st-2nd degree in

human brain at 7T)

55% reduction in global B₀

standard deviation

Experimental Protocols
Protocol 1: Automated Shimming using a B₀ Field Map
This protocol outlines the general steps for performing an automated shim based on a B₀ field

map.

Anatomical Localization: Acquire a high-resolution ¹H anatomical image to accurately define

the region of interest (ROI) for spectroscopy.

Position the Spectroscopy Voxel: Place the spectroscopy voxel in the desired anatomical

location.

Define the Shim Volume: Define a shim volume that is slightly larger than the spectroscopy

voxel (e.g., by 5mm on each side).[2]

Acquire a B₀ Field Map:

Sequence: Use a gradient-echo (GRE) sequence with at least two echoes.

Echo Times (TEs): Choose short TEs to minimize signal decay and phase wrapping. For

example, TE1 = 2.5 ms and TE2 = 5.0 ms.

Resolution: The resolution of the B₀ map should be sufficient to capture the field variations

within the shim volume. A resolution of 3-4 mm isotropic is often a good compromise

between acquisition time and accuracy.
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Run the Automatic Shimming Algorithm: The scanner software will use the B₀ map to

calculate the optimal currents for the available shim coils.

Acquire a Water Reference Spectrum: After shimming, acquire a non-water-suppressed

spectrum from the voxel to assess the linewidth (FWHM) of the water peak. For ²³Na, this

would be the unsuppressed sodium signal.

Evaluate Shim Quality: If the linewidth is acceptable, proceed with the spectroscopy

acquisition. If not, consider manual shimming.

Protocol 2: Manual Shimming Workflow
Manual shimming is an iterative process that requires practice. The general workflow is as

follows:

Start with an Automated Shim: Always begin with the result of an automated shim.

Acquire a "Live" Spectrum: Use a rapid acquisition sequence to continuously monitor the

spectrum as you adjust the shims.

Adjust First-Order (Linear) Shims (X, Y, Z):

Iteratively adjust the X, Y, and Z shims to maximize the height and symmetry of the peak.

Focus on achieving a sharp, symmetric peak.

Adjust Second-Order Shims (Z², XY, XZ, YZ, X²-Y²):

These shims correct for more complex, non-linear field variations.

Adjust each second-order shim individually and observe its effect on the peak shape. The

goal is to further improve symmetry and reduce any "shoulders" or "humps" on the peak.

This step often requires iterating through the different second-order shims multiple times.

Adjust Higher-Order Shims (if available):
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If your system has third-order or higher shims, these can be used to correct for very

localized and complex field inhomogeneities.

The adjustment of these shims is more subtle and requires experience.

Iterate and Refine: Cycle through the different orders of shims until no further improvement in

linewidth or peak shape can be achieved.

Visualizations
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Preparation

Automatic Shimming

Evaluation

Manual Shimming (Optional)

1. Acquire Anatomical Images

2. Position Spectroscopy Voxel

3. Define Shim Volume

4. Acquire B0 Field Map

5. Run Automatic Shim Algorithm

6. Acquire Reference Spectrum

7. Evaluate Linewidth (FWHM)

8. Initiate Manual Shim

Not Acceptable

Proceed with Spectroscopy Acquisition

Acceptable9. Iteratively Adjust Shim Coils

10. Final Linewidth Check

Click to download full resolution via product page

A general workflow for B₀ shimming in in vivo spectroscopy.
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Problem with ²³Na Spectrum

Broad Linewidth (High FWHM)?

Low SNR with Good Linewidth?

No

Challenging ROI (e.g., near sinuses)?

Yes

Distorted Peak Shape?

No

Check Acquisition Parameters (TR, TE, Averages)

Yes

Perform Manual Higher-Order Shimming

Yes

Perform Manual Shimming

Yes

Check Shim Volume Definition

No
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A decision tree for troubleshooting common shimming issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Optimizing Shimming for In
Vivo Sodium-23 Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245947#optimizing-shimming-for-in-vivo-sodium-23-
spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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